molecular formula C17H17NO3 B250038 3-(Propanoylamino)phenyl 3-methylbenzoate

3-(Propanoylamino)phenyl 3-methylbenzoate

Cat. No. B250038
M. Wt: 283.32 g/mol
InChI Key: VBYCTURHNKTJTN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Propanoylamino)phenyl 3-methylbenzoate is a chemical compound that belongs to the class of N-phenylanthranilic acid derivatives. It has been studied for its potential use in various research applications due to its unique properties and structure.

Mechanism of Action

The mechanism of action of 3-(Propanoylamino)phenyl 3-methylbenzoate is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins, which are known to play a role in pain and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 3-(Propanoylamino)phenyl 3-methylbenzoate has anti-inflammatory and analgesic effects. It has been shown to reduce the production of prostaglandins, which are known to play a role in pain and inflammation. It has also been shown to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(Propanoylamino)phenyl 3-methylbenzoate in lab experiments is its potential use in the treatment of pain and inflammation. It has also been studied for its potential use in the treatment of cancer. However, one limitation of using this compound in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for the study of 3-(Propanoylamino)phenyl 3-methylbenzoate. One direction is to further investigate its mechanism of action and its potential use in the treatment of pain and inflammation. Another direction is to study its potential use in the treatment of cancer. Additionally, further studies could be conducted to explore its potential use in other therapeutic areas.

Synthesis Methods

The synthesis of 3-(Propanoylamino)phenyl 3-methylbenzoate involves the reaction of 3-methylbenzoic acid with thionyl chloride to form 3-methylbenzoyl chloride. The resulting compound is then reacted with N-(3-aminophenyl)propanamide in the presence of a base such as triethylamine to produce 3-(Propanoylamino)phenyl 3-methylbenzoate. The reaction scheme is shown below:

Scientific Research Applications

3-(Propanoylamino)phenyl 3-methylbenzoate has been studied for its potential use in various research applications. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. It has also been studied for its potential use in the treatment of cancer due to its ability to inhibit the growth of cancer cells.

properties

Molecular Formula

C17H17NO3

Molecular Weight

283.32 g/mol

IUPAC Name

[3-(propanoylamino)phenyl] 3-methylbenzoate

InChI

InChI=1S/C17H17NO3/c1-3-16(19)18-14-8-5-9-15(11-14)21-17(20)13-7-4-6-12(2)10-13/h4-11H,3H2,1-2H3,(H,18,19)

InChI Key

VBYCTURHNKTJTN-UHFFFAOYSA-N

SMILES

CCC(=O)NC1=CC(=CC=C1)OC(=O)C2=CC(=CC=C2)C

Canonical SMILES

CCC(=O)NC1=CC(=CC=C1)OC(=O)C2=CC=CC(=C2)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.